2-Isopropyl-5-oxo-5,6,7,8-tetrahydroimidazo[1,5-c]pyrimidin-2-ium iodide

• Molecular Formula: C9H14IN3O
• Molecular Weight: 307.13 g/mol
• IUPAC Name: 2-propan-2-yl-7,8-dihydro-6H-imidazo[1,5-c]pyrimidin-2-ium-5-one;iodide
• InChI: InChI=1S/C9H13N3O.HI/c1-7(2)11-5-8-3-4-10-9(13)12(8)6-11;/h5-7H,3-4H2,1-2H3;1H
• InChI Key: GCBYNPPSIDEUJT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)[N+]1=CN2C(=C1)CCNC2=O.[I-]

Description

2-Isopropyl-5-oxo-5,6,7,8-tetrahydroimidazo[1,5-c]pyrimidin-2-ium iodide is a useful research compound. Its molecular formula is C9H14IN3O and its molecular weight is 307.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of 7,8-dihydroimidazo[1,5-c]pyrimidin-5(6H)-one, obtained in step I as describe above (28.18 g; 205.5 mmol; 1 eq), in DMF (140.9 ml), is added 2-iodopropane (61.5 ml; 616.4 mmol; 3 eq). The reaction is stirred at RT, until a red suspension is obtained. The reaction mixture is concentrated and acetonitrile (200 ml) is added. The resulting precipitate is filtered, washed with acetonitrile (2×50 ml) and dried under vacuum, affording the title compound that is used in the next step without further purification (45.95 g, 73%).